Physicochemical properties of Methyl 4-methoxy-2-methylbenzoylformate
Physicochemical properties of Methyl 4-methoxy-2-methylbenzoylformate
An In-depth Technical Guide to the Physicochemical Properties of Methyl 4-methoxy-2-methylbenzoylformate
Introduction
Methyl 4-methoxy-2-methylbenzoylformate is an aromatic α-keto ester, a class of compounds of significant interest in medicinal chemistry and organic synthesis. α-Keto esters serve as versatile intermediates for the synthesis of a wide range of biologically active molecules, including analgesics and anti-inflammatory agents.[1][2] Their unique structural motif, featuring adjacent carbonyl groups, allows for diverse chemical transformations.[2] This guide provides a comprehensive overview of the known and predicted physicochemical properties of Methyl 4-methoxy-2-methylbenzoylformate, outlines detailed protocols for its empirical characterization, and offers insights into its stability and handling for research and development applications. While specific experimental data for this molecule is limited, this document synthesizes information from available commercial sources and established principles for analogous compounds.
Chemical Identity and Structure
The fundamental step in characterizing any chemical entity is to establish its unequivocal identity through its structure and nomenclature.
Chemical Structure
The structure of Methyl 4-methoxy-2-methylbenzoylformate is defined by a benzene ring substituted with a methyl group at position 2, a methoxy group at position 4, and a methyl benzoylformate group at position 1.
Caption: 2D Chemical Structure of Methyl 4-methoxy-2-methylbenzoylformate.
Identifiers
A summary of the key chemical identifiers for Methyl 4-methoxy-2-methylbenzoylformate is presented in the table below. These identifiers are crucial for database searches and regulatory submissions.
| Identifier | Value | Source |
| IUPAC Name | methyl 2-(4-methoxy-2-methylphenyl)-2-oxoacetate | N/A |
| Molecular Formula | C₁₁H₁₂O₄ | [3] |
| InChI | 1S/C11H12O4/c1-7-6-8(14-2)4-5-9(7)10(12)11(13)15-3/h4-6H,1-3H3 | [3] |
| InChIKey | FKMNSJGEEJTESQ-UHFFFAOYSA-N | [3] |
| SMILES | COC1=CC(C)=C(C=C1)C(=O)C(=O)OC | N/A |
Physicochemical Properties
The physicochemical properties of a compound are critical determinants of its behavior in both chemical and biological systems. They influence solubility, absorption, distribution, metabolism, and excretion (ADME) properties in drug development.
Summary of Properties
The table below summarizes the known and predicted physicochemical properties of Methyl 4-methoxy-2-methylbenzoylformate.
| Property | Value | Method | Source |
| Molecular Weight | 208.21 g/mol | Calculated | N/A |
| Physical Form | Expected to be a solid or semi-solid | Inferred from related compounds | |
| Purity | ≥ 97% | Commercially available | [3] |
| LogP (Octanol/Water) | Predicted: ~2.0-2.5 | Computational (e.g., XLogP3) | [4] |
| pKa | Not available | N/A | N/A |
| Solubility | Expected to be soluble in organic solvents (e.g., ethanol, acetone, chloroform) and poorly soluble in water | Inferred from related compounds | [5] |
Lipophilicity (LogP)
The partition coefficient (LogP) is a measure of a compound's lipophilicity. While an experimental value for Methyl 4-methoxy-2-methylbenzoylformate is not available, computational models can provide a reliable estimate. A predicted LogP in the range of 2.0-2.5 suggests moderate lipophilicity. This property is a key factor in membrane permeability and protein binding.
Acidity/Basicity (pKa)
The pKa value indicates the strength of an acid or base. As an ester, Methyl 4-methoxy-2-methylbenzoylformate is not expected to have a significant pKa in the physiological range. However, the α-keto group can influence the electronic properties of the molecule. The determination of its pKa would require experimental titration.
Spectroscopic Characterization
Spectroscopic techniques are essential for confirming the structure and purity of a compound. The following sections describe the expected spectral data for Methyl 4-methoxy-2-methylbenzoylformate.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.[6]
-
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy protons, the methyl protons on the ring, and the methyl ester protons. The chemical shifts and coupling patterns of the aromatic protons will be indicative of the substitution pattern on the benzene ring.
-
¹³C NMR: The carbon NMR spectrum will show characteristic signals for the carbonyl carbons (keto and ester), the aromatic carbons, and the methyl carbons. The chemical shifts of the carbonyl carbons are particularly diagnostic for α-keto esters.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.[6] The IR spectrum of Methyl 4-methoxy-2-methylbenzoylformate is expected to exhibit strong absorption bands corresponding to:
-
C=O stretching (ester): ~1730-1750 cm⁻¹
-
C=O stretching (ketone): ~1680-1700 cm⁻¹
-
C-O stretching (ester and ether): ~1100-1300 cm⁻¹
-
Aromatic C-H stretching: ~3000-3100 cm⁻¹
-
Aliphatic C-H stretching (methyl groups): ~2850-2960 cm⁻¹[7]
Mass Spectrometry (MS)
Mass spectrometry is a powerful technique for determining the molecular weight and elemental composition of a compound.[8] Electron ionization (EI) or electrospray ionization (ESI) techniques can be used. The mass spectrum will show the molecular ion peak (M⁺) and characteristic fragmentation patterns.
Experimental Protocols for Physicochemical Characterization
To ensure scientific rigor, the following detailed protocols are provided for the experimental determination of key physicochemical properties.
Protocol for Determination of LogP by HPLC
This protocol describes a standardized method for determining the octanol-water partition coefficient using High-Performance Liquid Chromatography (HPLC).
Caption: Workflow for LogP Determination by HPLC.
Methodology:
-
Instrumentation: HPLC system with a UV detector and a C18 reverse-phase column.
-
Mobile Phase: A suitable mixture of acetonitrile and water, filtered and degassed.[9]
-
Procedure: a. Prepare a stock solution of Methyl 4-methoxy-2-methylbenzoylformate and a set of calibration standards with known LogP values. b. Equilibrate the HPLC column with the mobile phase. c. Inject each standard and the test compound, and record the retention times. d. Calculate the capacity factor (k') for each compound. e. Plot a calibration curve of log(k') versus the known LogP values of the standards. f. Determine the LogP of Methyl 4-methoxy-2-methylbenzoylformate by interpolating its log(k') value on the calibration curve.
Protocol for Stability Assessment
The stability of α-keto esters is a critical consideration, as they can be susceptible to degradation.[10][11] A forced degradation study can identify potential degradation pathways.[12]
Methodology:
-
Sample Preparation: Prepare solutions of Methyl 4-methoxy-2-methylbenzoylformate in appropriate solvents.
-
Stress Conditions: Expose the solutions to a range of stress conditions:
-
Acidic Hydrolysis: 0.1 M HCl at 60°C.[12]
-
Basic Hydrolysis: 0.1 M NaOH at 60°C.[12]
-
Oxidative Degradation: 3% H₂O₂ at room temperature.[12]
-
Thermal Stress: Store the solid compound and solutions at elevated temperatures (e.g., 40°C, 60°C).
-
Photostability: Expose the compound to UV light according to ICH guidelines.
-
-
Analysis: At specified time points, analyze the samples by a stability-indicating HPLC method (e.g., reverse-phase HPLC with a gradient mobile phase) to quantify the parent compound and detect any degradation products.
Conclusion
Methyl 4-methoxy-2-methylbenzoylformate is a valuable building block in synthetic chemistry with potential applications in drug discovery. This guide has provided a detailed overview of its chemical identity, known and predicted physicochemical properties, and expected spectroscopic data. The outlined experimental protocols offer a robust framework for the empirical determination of its key characteristics, ensuring data integrity and reproducibility. A thorough understanding of these properties is essential for its effective use in research and development, enabling scientists to harness its full potential in the creation of novel molecules.
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